Cas no 1049373-62-7 (3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide)
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide
- F5264-0570
- 3-(2-chlorophenyl)-N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-5-methylisoxazole-4-carboxamide
- AKOS024504245
- 1049373-62-7
- 3-(2-chlorophenyl)-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-5-methyl-1,2-oxazole-4-carboxamide
-
- Inchi: 1S/C23H24ClFN4O2/c1-16-21(22(27-31-16)17-6-2-3-7-18(17)24)23(30)26-10-11-28-12-14-29(15-13-28)20-9-5-4-8-19(20)25/h2-9H,10-15H2,1H3,(H,26,30)
- InChI Key: HEIBHLSOXXCBDE-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1C(=C(C)ON=1)C(NCCN1CCN(C2C=CC=CC=2F)CC1)=O
Computed Properties
- Exact Mass: 442.1571819g/mol
- Monoisotopic Mass: 442.1571819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 61.6Ų
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5264-0570-2μmol |
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide |
1049373-62-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0570-5μmol |
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide |
1049373-62-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0570-10μmol |
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide |
1049373-62-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0570-20μmol |
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide |
1049373-62-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0570-1mg |
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide |
1049373-62-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0570-2mg |
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide |
1049373-62-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0570-3mg |
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide |
1049373-62-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0570-4mg |
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide |
1049373-62-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0570-5mg |
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide |
1049373-62-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0570-10mg |
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide |
1049373-62-7 | 10mg |
$79.0 | 2023-09-10 |
3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide
Comprehensive Analysis of 3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1049373-62-7)
The compound 3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1049373-62-7) is a highly specialized chemical entity with significant potential in pharmaceutical research. Its complex structure, featuring a 1,2-oxazole core, piperazine moiety, and chlorophenyl and fluorophenyl substituents, makes it a subject of interest for drug discovery. Researchers are particularly intrigued by its potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating neurological and metabolic disorders.
In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in precision medicine and personalized therapies. The structural uniqueness of CAS No. 1049373-62-7 positions it as a candidate for targeting specific receptor subtypes. For instance, its piperazine-ethyl linker is reminiscent of compounds used in antidepressants and antipsychotics, sparking discussions about its potential CNS applications. This aligns with trending searches like "new GPCR targets for depression" and "piperazine derivatives in neuropharmacology."
From a synthetic chemistry perspective, the 1,2-oxazole-4-carboxamide scaffold in 3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide offers remarkable stability and bioavailability. Laboratories focusing on heterocyclic chemistry often explore such frameworks to improve drug-like properties. The inclusion of both chloro and fluoro substituents enhances metabolic resistance—a key consideration in medicinal chemistry optimization, as evidenced by frequent queries about "halogen effects on drug half-life."
The compound’s potential extends to kinase inhibition studies, where oxazole derivatives have shown promise in modulating enzymatic activity. With growing interest in targeted cancer therapies, researchers are investigating whether CAS No. 1049373-62-7 could influence pathways like PI3K/AKT/mTOR—a recurring theme in oncology forums. Its lipophilic Cl/F-phenyl groups may facilitate membrane penetration, a property highly sought after in blood-brain barrier (BBB) penetrant drugs.
Quality control and analytical profiling of 1049373-62-7 require advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting broader industry shifts toward high-resolution characterization. These methods address common concerns about "batch-to-batch consistency in drug development," ensuring reproducibility in preclinical studies. Furthermore, the compound’s molecular weight (428.9 g/mol) and LogP values suggest favorable ADME profiles, critical for hit-to-lead transitions.
In conclusion, 3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide represents a multifaceted tool for probing biological systems. Its relevance to neuropharmacology, oncology, and structural chemistry makes it a compelling case study for interdisciplinary research. As the scientific community prioritizes mechanistic elucidation and translational potential, this compound exemplifies the synergy between molecular design and therapeutic innovation.
1049373-62-7 (3-(2-chlorophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)